4-Methyl-6-(methylsulfonyl)quinolin-2(1H)-one

• IUPAC Name: 4-methyl-6-methylsulfonyl-1H-quinolin-2-one
• InChI: InChI=1S/C11H11NO3S/c1-7-5-11(13)12-10-4-3-8(6-9(7)10)16(2,14)15/h3-6H,1-2H3,(H,12,13)
• InChI Key: REYADFPYXINURG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC2=C1C=C(C=C2)S(=O)(=O)C
• Molecular Formula: C11H11NO3S
• Molecular Weight: 237.28 g/mol

Description

Synthesis Analysis

Quinoline is synthesized by the condensation of anilines and β-diketones, a method known as the Skraup synthesis.

Molecular Structure Analysis

Quinoline is a bicyclic compound made up of fused benzene and pyridine rings. This bicyclic setup means that quinoline has the aromaticity of both benzene and pyridine.

Chemical Reactions Analysis

Quinoline is known to undergo various chemical reactions, particularly electrophilic substitution reactions, due to the presence of the aromatic ring.

Physical And Chemical Properties Analysis

Quinoline is a colorless liquid at room temperature and has a strong, unpleasant odor. It is only slightly soluble in water but dissolves readily in most organic solvents.

Mechanism of Action

The mechanism of action of quinoline-based drugs often involves interaction with DNA and interference with enzymes involved in processes such as DNA replication.

Safety and Hazards

Quinoline is considered harmful if swallowed or inhaled, and it can cause burns and eye damage. Therefore, it should be handled with appropriate safety measures.

Future Directions

The future research directions for quinoline and its derivatives could involve the development of new synthetic methods, exploration of their biological activity, and their use in the synthesis of complex natural products.